![molecular formula C18H19FN2O B5819412 1-(2-fluorophenyl)-4-(phenylacetyl)piperazine](/img/structure/B5819412.png)
1-(2-fluorophenyl)-4-(phenylacetyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-fluorophenyl)-4-(phenylacetyl)piperazine, also known as 2-F-4-FA, is a research chemical that belongs to the piperazine class of compounds. It is a designer drug that has gained popularity in recent years due to its potential applications in scientific research.
Mechanism of Action
The exact mechanism of action of 1-(2-fluorophenyl)-4-(phenylacetyl)piperazine is not fully understood, but it is believed to act as a serotonin and dopamine reuptake inhibitor. This means that it prevents the reuptake of these neurotransmitters, leading to an increase in their concentration in the brain. This increase in neurotransmitter concentration is thought to be responsible for the antidepressant and anxiolytic effects of 1-(2-fluorophenyl)-4-(phenylacetyl)piperazine.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(2-fluorophenyl)-4-(phenylacetyl)piperazine are not well documented. However, it is known to increase the levels of serotonin and dopamine in the brain, which can lead to changes in mood, behavior, and cognition. It has also been reported to have stimulant effects, such as increased heart rate and blood pressure.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(2-fluorophenyl)-4-(phenylacetyl)piperazine in lab experiments is its potential as a research tool to study the serotonin and dopamine neurotransmitter systems in the brain. It may also have potential as a treatment for neurological disorders such as depression and anxiety. However, one limitation of using 1-(2-fluorophenyl)-4-(phenylacetyl)piperazine in lab experiments is its potential for abuse and misuse. It is important to handle this compound with caution and follow proper safety protocols.
Future Directions
There are several future directions for research on 1-(2-fluorophenyl)-4-(phenylacetyl)piperazine. One area of interest is its potential as a treatment for neurological disorders such as depression and anxiety. Further studies are needed to determine its efficacy and safety in humans. Another area of interest is its potential as a research tool to study the serotonin and dopamine neurotransmitter systems in the brain. More research is needed to fully understand its mechanism of action and its effects on these systems. Finally, there is a need for further research on the safety and potential for abuse of 1-(2-fluorophenyl)-4-(phenylacetyl)piperazine. This will help to ensure that it is used responsibly and safely in scientific research.
Synthesis Methods
1-(2-fluorophenyl)-4-(phenylacetyl)piperazine can be synthesized by the reaction of 1-(2-fluorophenyl)piperazine with phenylacetic acid in the presence of a catalyst such as trifluoroacetic anhydride. This reaction results in the formation of 1-(2-fluorophenyl)-4-(phenylacetyl)piperazine as a white crystalline solid with a melting point of 174-175°C.
Scientific Research Applications
1-(2-fluorophenyl)-4-(phenylacetyl)piperazine has been used in scientific research as a potential treatment for various neurological disorders such as depression, anxiety, and schizophrenia. It has also been studied for its potential as an analgesic and anti-inflammatory agent. In addition, 1-(2-fluorophenyl)-4-(phenylacetyl)piperazine has been used in studies to understand the role of the serotonin and dopamine neurotransmitter systems in the brain.
properties
IUPAC Name |
1-[4-(2-fluorophenyl)piperazin-1-yl]-2-phenylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19FN2O/c19-16-8-4-5-9-17(16)20-10-12-21(13-11-20)18(22)14-15-6-2-1-3-7-15/h1-9H,10-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKAUKTGEEYWZLS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2F)C(=O)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>44.8 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID47197831 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.